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Compound of Interest

3-(Methylamino)-3-
Compound Name:
phenylpropanoic acid

Cat. No.: B042027

Essential Safety and Handling Guide for 3-
(Methylamino)-3-phenylpropanoic Acid

Disclaimer: No specific Safety Data Sheet (SDS) for 3-(Methylamino)-3-phenylpropanoic
acid (CAS No. 76497-43-3) was publicly available at the time of this writing. The following
guidance is a synthesis of information from SDSs of structurally similar compounds. It is
imperative that a comprehensive, substance-specific risk assessment is conducted by qualified
personnel before handling this chemical. The information provided here is for guidance
purposes only and should not be considered a substitute for a formal safety assessment.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-(Methylamino)-3-
phenylpropanoic acid.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 3-(Methylamino)-3-phenylpropanoic acid is anticipated to
be a solid that may cause skin, eye, and respiratory irritation.[1] The recommended PPE is
crucial for minimizing exposure and ensuring personal safety.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Purpose

Eye and Face Protection

Chemical safety goggles or

glasses with side shields.[1][2]

Protects against dust particles

and potential splashes.

A face shield may be required
for tasks with a higher splash

risk.

Provides an additional layer of

protection for the entire face.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the substance.

A clean, buttoned lab coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of dust or

aerosols.

A NIOSH-approved respirator
may be necessary for handling
large quantities or in case of

insufficient ventilation.

Provides respiratory protection

from airborne particles.

Handling and Storage

Proper handling and storage procedures are vital to maintain the integrity of the compound and

the safety of laboratory personnel.

Operational Plan:

» Preparation: Before handling, ensure that the work area is clean and uncluttered. A

designated area within a chemical fume hood is recommended.

e Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Table 1.

« Handling:

o Avoid creating dust.[2]

o Use only in a well-ventilated area, preferably a chemical fume hood.
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o Avoid contact with skin, eyes, and clothing.[2]

o Wash hands thoroughly after handling.[1]

e Storage:

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.[2]

o Store away from incompatible materials such as strong oxidizing agents.
First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 2: First Aid Procedures

Exposure Route Procedure

) Move the person to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[1][2]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[1][2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek medical
attention.[1][2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[2]

Disposal Plan
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Dispose of 3-(Methylamino)-3-phenylpropanoic acid and its containers in accordance with all
applicable local, state, and federal regulations.

Disposal Steps:
o Waste Characterization: The waste is considered chemical waste.
» Containerization:
o Collect waste in a designated, compatible, and properly labeled container.
o The container must be kept tightly closed except when adding waste.
o Ensure the exterior of the container is not contaminated.
o Storage of Waste: Store waste containers in a designated satellite accumulation area.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Do not dispose of down the drain or in regular trash.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-
(Methylamino)-3-phenylpropanoic acid.
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Preparation
- Designate work area
- Verify fume hood function

'

Don PPE
- Lab coat

- Safety goggles
- Gloves

Chemical Handling

- Weigh/transfer in fume hood
- Avoid dust generation

Store unused chemical

Storage
- Tightly sealed container Spill/Exposure Event After use
- Cool, dry, ventilated area

If exposure occurs After cleanup

First Aid Decontamination
- Follow procedures in Table 2 > - Clean work area
- Seek medical attention - Remove PPE correctly

Waste Disposal
- Collect in labeled container
- Arrange for licensed disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-(Methylamino)-3-phenylpropanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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